Cas no 143414-71-5 (1,2-Ethanediamine,N1,N1-dimethyl-N2-[(1-phenyl-2-pyrrolidinyl)methyl]-, hydrochloride (1:2))

• Product Name: 1,2-Ethanediamine,N1,N1-dimethyl-N2-[(1-phenyl-2-pyrrolidinyl)methyl]-, hydrochloride (1:2)
• CAS No: 143414-71-5
• MF: C₁₅H₂₇Cl₂N₃
• MW: 320.300981760025
• CID: 213644
• PubChem ID: 3072597
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-dimethyl-N2-[(1-phenyl-2-pyrrolidinyl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-dimethyl-N2-[(1-phenyl-2-pyrrolidinyl)methyl]-, hydrochloride (1:2)
• N',N'-dimethyl-N-[(1-phenylpyrrolidin-2-yl)methyl]ethane-1,2-diamine,dihydrochloride
• 143414-71-5
• DTXSID70931877
• 1,2-Ethanediamine, N,N-dimethyl-N'-((1-phenyl-2-pyrrolidinyl)methyl)-, dihydrochloride, (+-)-
• (+-)-N,N-Dimethyl-N'-((1-phenyl-2-pyrrolidinyl)methyl)-1,2-ethanediamine dihydrochloride
• N~1~,N~1~-Dimethyl-N~2~-[(1-phenylpyrrolidin-2-yl)methyl]ethane-1,2-diamine--hydrogen chloride (1/2)

• Inchi： 1S/C15H25N3.2ClH/c1-17(2)12-10-16-13-15-9-6-11-18(15)14-7-4-3-5-8-14;;/h3-5,7-8,15-16H,6,9-13H2,1-2H3;2*1H
• InChI Key： DUCWJIABRASTOF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC=CC=2)CCCC1CNCCN(C)C

Computed Properties

• Exact Mass: 319.15851
• Monoisotopic Mass: 319.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Boiling Point: 362.1°Cat760mmHg
• Flash Point: 177.4°C
• PSA: 18.51